5-[(3-Methylbutyl)amino]-5-oxopentanoic acid

• Molecular Formula: C10H19NO3
• Molecular Weight: 201.26 g/mol
• IUPAC Name: 5-(3-methylbutylamino)-5-oxopentanoic acid
• InChI: InChI=1S/C10H19NO3/c1-8(2)6-7-11-9(12)4-3-5-10(13)14/h8H,3-7H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key: XLHCRGDRDPCYCA-UHFFFAOYSA-N
• SMILES: CC(C)CCNC(=O)CCCC(=O)O

Description

5-[(3-Methylbutyl)amino]-5-oxopentanoic acid, also known as leucine ethyl ester, is a derivative of the amino acid leucine. It is commonly used as a supplement by athletes and bodybuilders to improve muscle growth and performance. However, the scientific research on the synthesis method, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments of leucine ethyl ester is still ongoing. In

Mechanism of Action

Leucine ethyl ester is believed to work by increasing the production of protein in the body, which is essential for muscle growth and repair. It may also increase the production of neurotransmitters in the brain, which can improve cognitive function and reduce symptoms of depression and anxiety.
Biochemical and Physiological Effects:
Studies have shown that 5-[(3-Methylbutyl)amino]-5-oxopentanoic acid ethyl ester can increase muscle protein synthesis, which may lead to improved muscle growth and performance. It may also improve cognitive function and reduce symptoms of depression and anxiety.

Advantages and Limitations for Lab Experiments

Leucine ethyl ester has a number of advantages for lab experiments, including its solubility in water and ethanol, and its ability to improve muscle growth and performance. However, it also has some limitations, including its potential to cause side effects such as nausea and vomiting.

Future Directions

There are a number of future directions for research on 5-[(3-Methylbutyl)amino]-5-oxopentanoic acid ethyl ester. These include exploring its potential to improve cognitive function and reduce symptoms of depression and anxiety, as well as its potential to improve muscle growth and performance in different populations, such as older adults and individuals with chronic conditions. Additionally, more research is needed to explore the safety and potential side effects of 5-[(3-Methylbutyl)amino]-5-oxopentanoic acid ethyl ester, as well as its optimal dosage and duration of use.
Conclusion:
Leucine ethyl ester is a compound that has been studied for its potential to improve muscle growth and performance, as well as its potential to improve cognitive function and reduce symptoms of depression and anxiety. While there is still much to learn about this compound, the current state of scientific research suggests that it may have a number of potential benefits for athletes, bodybuilders, and individuals looking to improve their overall health and well-being.

Synthesis Methods

Leucine ethyl ester can be synthesized by reacting 5-[(3-Methylbutyl)amino]-5-oxopentanoic acid with ethanol in the presence of a catalyst. The resulting product is a white crystalline powder that is soluble in water and ethanol.

Scientific Research Applications

Leucine ethyl ester has been studied for its potential to improve muscle growth and performance in athletes and bodybuilders. It has also been studied for its potential to improve cognitive function and reduce symptoms of depression and anxiety.